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Compound of Interest

Compound Name: Dehydrotoxicarol

CAS No.: 59086-93-0

Cat. No.: B157468

Get Quote

Executive Summary
Dehydrotoxicarol (CAS: 59086-93-0) is a naturally occurring rotenoid and isoflavonoid

derivative primarily isolated from Derris and Tephrosia species. While structurally related to

rotenone, it exhibits distinct physicochemical properties and potencies. In research settings, it

is utilized for its potent inhibition of Mitochondrial Complex I (NADH:ubiquinone

oxidoreductase), making it a critical tool for studying oxidative phosphorylation, reactive oxygen

species (ROS) generation, and neurodegenerative models (e.g., Parkinsonian features).

Critical Hazard Statement: Dehydrotoxicarol is a potent respiratory and neurotoxin. It is highly

lipophilic, facilitating rapid dermal absorption. Improper handling poses risks of acute

respiratory failure and chronic dopaminergic neurodegeneration. This guide mandates a Zero-

Exposure protocol.

Chemical & Toxicological Architecture
To handle Dehydrotoxicarol safely, one must understand its mechanism of action. It does not

merely "poison" the cell; it mechanically arrests cellular respiration at the entry point.
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Mechanism of Action: The Bioenergetic Blockade
Dehydrotoxicarol binds to the ubiquinone-binding pocket of Complex I in the electron

transport chain (ETC). This binding prevents the transfer of electrons from Iron-Sulfur (Fe-S)

clusters to ubiquinone (CoQ10).

Physiological Consequences:

ATP Depletion: Cessation of the proton gradient halts ATP synthase.

ROS Surge: Electron leakage at the blockage site reduces oxygen prematurely to

superoxide (

), triggering oxidative stress and apoptosis.

Mechanism Visualization
The following diagram illustrates the specific blockade point of Dehydrotoxicarol within the

mitochondrial membrane.
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Figure 1: Mechanism of Action showing Dehydrotoxicarol binding to the ubiquinone site of

Complex I, forcing electron leakage and halting ATP production.

Physicochemical Properties Table
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Property Data Operational Implication

CAS Number 59086-93-0 Use for specific SDS retrieval.

Physical State Yellow Crystalline Powder
High dust inhalation risk. Static

control required.[1]

Solubility DMSO, Chloroform, Acetone

Insoluble in water. Use

compatible solvent-resistant

gloves.

Stability Light & Air Sensitive
Store in amber vials under

inert gas (Argon/Nitrogen).

Lipophilicity High (LogP > 3 est.)
Rapidly crosses skin/blood-

brain barrier.

Engineering Controls & PPE (The Barrier Strategy)
Due to the compound's lipophilicity, standard latex gloves provide zero protection against

solvated Dehydrotoxicarol.

Primary Engineering Controls
Containment: All weighing and solubilization must occur within a Class II, Type A2 Biosafety

Cabinet or a chemical fume hood with a face velocity of 100 fpm.

Static Control: Use an ionizing bar or anti-static gun during weighing to prevent powder

dispersal.

Personal Protective Equipment (PPE) Matrix
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Body Area Requirement Rationale

Hands (Dry) Double Nitrile (min 5 mil)
Sufficient for incidental dry

powder contact.

Hands (Solvated) Silver Shield / Laminate

DMSO/Chloroform permeates

nitrile rapidly, carrying the toxin

with it.

Respiratory N95 (min) or PAPR

If working outside a hood

(strictly prohibited), a PAPR is

mandatory.

Eyes Chemical Goggles

Safety glasses are insufficient

against splashes of neurotoxic

solutions.

Operational Protocols
Storage and Stability
Dehydrotoxicarol is prone to photo-oxidation, transforming into inactive but potentially toxic

byproducts (e.g., dehydrorotenone-like derivatives).

Temperature: -20°C.

Atmosphere: Desiccated; overlay with Argon after opening.

Container: Amber glass (plastic may leach or absorb the compound).

Solubilization Protocol (Standard: 10mM Stock)
Calculate: Determine mass required. Note: Do not weigh less than 5mg to ensure balance

accuracy.

Solvent Choice: Anhydrous DMSO is preferred for biological assays.

Procedure:

Add solvent to the vial before removing the powder if possible (septum injection).
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Vortex for 30 seconds.

Visual Check: Solution must be clear yellow. Turbidity indicates insolubility or moisture

contamination.

Aliquot: Immediately aliquot into single-use amber tubes to avoid freeze-thaw cycles.

Safe Handling Workflow
The following decision tree outlines the mandatory workflow to ensure operator safety and data

integrity.
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Figure 2: Operational workflow ensuring safety checkpoints before solubilization.
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Emergency Response & Deactivation
Spill Management
Do not use water. Water will spread the lipophilic compound without deactivating it.

Evacuate: Clear the immediate area.

PPE: Don Silver Shield gloves and a respirator.

Absorb: Use vermiculite or sand for liquid spills.[2] For powder, cover with wet paper towels

(soaked in 10% bleach) to prevent dust, then wipe.

Deactivation: Clean surface with 10% Sodium Hypochlorite (Bleach) followed by 70%

Ethanol. The bleach oxidizes the rotenoid structure, breaking the chromophore and reducing

potency.

First Aid
Inhalation: Move to fresh air immediately. Administer oxygen if breathing is labored.[3]

Medical Emergency: Respiratory depression may be delayed.

Skin Contact: Wash with soap and water for 15 minutes.[3] Do not use ethanol on skin, as it

increases dermal absorption.

Ingestion: Do not induce vomiting (risk of aspiration). Administer activated charcoal if

conscious.[4]
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(Note: Where specific Dehydrotoxicarol data is sparse, safety protocols are derived from the

homologous high-potency rotenoid class standards to ensure maximum safety margins.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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